Cas no 47377-16-2 (Benzenesulfonic acid,4-tetradecyl-)

• Product Name: Benzenesulfonic acid,4-tetradecyl-
• CAS No: 47377-16-2
• MF: C₂₀H₃₄O₃S
• MW: 354.547165393829
• CID: 329156
• PubChem ID: 34219
• Update Time: 2025-04-19

Benzenesulfonic acid,4-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-tetradecyl-
• 4-tetradecylbenzenesulfonic acid
• 4-tetradecylbenzenesulphonic acid
• SR-01000944514
• IIMOXQJFSQSOMN-UHFFFAOYSA-N
• Q27283751
• MA1C9KHK69
• Benzenesulfonic acid, 4-tetradecyl-
• BENZENESULFONIC ACID, 4-TETRADECYL- P-
• 47377-16-2
• SR-01000944514-1
• EINECS 256-311-9
• DTXSID1068489
• P-TETRADECYLBENZENESULFONIC ACID
• NS00031683
• UNII-MA1C9KHK69
• SCHEMBL2733171

• Inchi： 1S/C20H34O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-17-20(18-16-19)24(21,22)23/h15-18H,2-14H2,1H3,(H,21,22,23)
• InChI Key： IIMOXQJFSQSOMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 354.222866
• Monoisotopic Mass: 354.222866
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.033
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.505